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Compound of Interest

Compound Name: Fmoc-Phe(4-NH2)-OH

Cat. No.: B557393

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals working with Fmoc-Phe(4-NH2)-OH. Adherence to these
procedures is vital for ensuring personal safety and maintaining experimental integrity.

Chemical Identifier and Properties

Property Value

Chemical Name Na-Fmoc-4-amino-L-phenylalanine
CAS Number 95753-56-3[1][2]

Molecular Formula C24H22N204[1][2]

Molecular Weight 402.4 g/mol [2][3]

Hazard Identification and Personal Protective
Equipment (PPE)

Fmoc-Phe(4-NH2)-OH is classified as an irritant that can cause skin, eye, and respiratory
irritation[4]. It is essential to use appropriate personal protective equipment (PPE) to minimize
exposure.

Summary of Required Personal Protective Equipment
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. ) . Specifications and Best
Protection Type Required Equipment .
Practices

Nitrile gloves are

recommended. Inspect for
Hand Protection Chemical-resistant gloves tears or holes before use.

Change gloves immediately if

contaminated.

Must meet ANSI Z.87.1
) Safety glasses with side standards. Use chemical
Eye Protection _ _
shields or goggles splash goggles when there is a

risk of splashing.

A flame-resistant lab coat that
Skin and Body Protection Laboratory coat is fully buttoned is

recommended.

All handling of solid Fmoc-

Phe(4-NH2)-OH should be
Respiratory Protection Use in a well-ventilated area conducted in a certified

chemical fume hood to avoid

dust inhalation.

Operational and Handling Plan

Engineering Controls:
¢ Always handle Fmoc-Phe(4-NH2)-OH in a well-ventilated laboratory.

» Use a certified chemical fume hood when weighing or transferring the solid compound to
minimize the risk of inhaling dust particles[1].

Work Practices:
e Avoid direct contact with the skin, eyes, and clothing[1].

e Prevent the formation of dust and aerosols during handling[1].
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» Wash hands thoroughly with soap and water after handling the compound, before breaks,
and at the end of the workday[1].

e Do not eat, drink, or smoke in areas where the chemical is handled or stored.
Storage:
o Store in a tightly sealed container in a dry, well-ventilated area[1].

o For long-term storage, it is recommended to keep the compound at -15°C or lower to prevent
degradation[4]. For daily use, short-term storage at 2-8°C is acceptable[4].

o Avoid repeated freeze-thaw cycles by aliquoting the compound into single-use vials[4].
Spill and Disposal Plan
Spill Management:

o Evacuate and Ventilate: Immediately alert others in the area and ensure the area is well-
ventilated.

o Don Appropriate PPE: Before cleaning, put on all required personal protective equipment,
including gloves, safety goggles, and a lab coat.

o Contain the Spill: For small spills, carefully sweep up the solid material and place it into a
suitable, labeled container for chemical waste[1]. Avoid generating dust.

o Clean the Area: Once the solid is removed, decontaminate the area with an appropriate
solvent and wipe it clean.

» Dispose of Waste: All contaminated materials, including gloves and cleaning supplies, should
be placed in the hazardous waste container.

Disposal Plan:

» All waste containing Fmoc-Phe(4-NH2)-OH must be disposed of as hazardous chemical
waste.
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» Follow all federal, state, and local environmental regulations for the disposal of chemical

waste[1].

o Use a designated and clearly labeled waste container for all solid and liquid waste
generated.

Experimental Workflow Diagram

The following diagram outlines the standard operating procedure for safely handling Fmoc-
Phe(4-NH2)-OH from initial preparation to final disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b557393#personal-protective-equipment-for-handling-
fmoc-phe-4-nh2-oh]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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